3-((4-Ethoxyphenyl)amino)-1-(2-methoxyethyl)pyrrolidine-2,5-dione
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Description
3-((4-Ethoxyphenyl)amino)-1-(2-methoxyethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.335. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on pyrrolidine diones often focuses on their synthesis and structural properties. For instance, Jones et al. (1990) discussed the acylation of pyrrolidine-2,4-diones leading to the synthesis of 3-acyltetramic acids, showcasing the chemical versatility of this compound class in organic synthesis (Jones, Begley, Peterson, & Sumaria, 1990). Additionally, the work by Opozda, Łasocha, and Włodarczyk-Gajda (2006) on Schiff bases derived from 3,4-diaminopyridine further exemplifies the structural diversity and potential applications of pyrrolidine diones in creating new chemical entities (Opozda, Łasocha, & Włodarczyk-Gajda, 2006).
Material Science and Electronics
In material science, pyrrolidine diones have been incorporated into novel materials with unique properties. Hu et al. (2015) synthesized a novel alcohol-soluble n-type conjugated polyelectrolyte based on the diketopyrrolopyrrole (DPP) backbone for use as an electron transport layer in polymer solar cells, demonstrating the potential of pyrrolidine dione derivatives in optoelectronic applications (Hu, Wu, Li, Hu, Hu, Zhang, Chen, & Chen, 2015).
Medicinal Chemistry
In the realm of medicinal chemistry, derivatives of pyrrolidine diones have been explored for their biological activities. Hakobyan et al. (2020) investigated the synthesis and antioxidant activity of N-aminomethyl derivatives of ethosuximide and pufemide, highlighting the therapeutic potential of modified pyrrolidine diones (Hakobyan, Hovasyan, Hovakimyan, Melkonyan, Pagutyan, Panosyan, & Gevorgyan, 2020). Similarly, Liu et al. (2014) prepared 4-amination products of pyrrolidine-2,4-diones to assess their potential bioactivities, including herbicidal and fungicidal properties (Liu, Zhao, Song, Gu, & Wang, 2014).
Properties
IUPAC Name |
3-(4-ethoxyanilino)-1-(2-methoxyethyl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-3-21-12-6-4-11(5-7-12)16-13-10-14(18)17(15(13)19)8-9-20-2/h4-7,13,16H,3,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPTQRNAIBCTNKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2CC(=O)N(C2=O)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.